Cas no 151276-13-0 (3-Chloro-5-(trifluoromethoxy)aniline)

• Product Name: 3-Chloro-5-(trifluoromethoxy)aniline
• CAS No: 151276-13-0
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• MDL: MFCD09832245
• CID: 830643
• PubChem ID: 23444988
• Update Time: 2025-06-14

3-Chloro-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethoxy)aniline
• 3-Chloro-5-(trifluoromethoxy)a
• 3-CHLORO-5-TRIFLUOROMETHOXYANILINE
• Benzenamine, 3-chloro-5-(trifluoromethoxy)-
• SBB094531
• CL8425
• 7588AA
• AM83069
• FCH1325592
• 5-chloro-3-(trifluoromethoxy)phenylamine
• PC302289
• AX8164368
• AB0087431
• 3-Chloro-5-(trifluoromethoxy)aniline, JRD
• ST24028482
• SY228085
• SCHEMBL4427069
• SB79196
• DTXSID70634210
• DB-063894
• MFCD09832245
• 151276-13-0
• CS-W015036
• AKOS015957039
• AS-46029
• LGCOAKFQLUXQAB-UHFFFAOYSA-N
• 3-Chloro-5-(trifluoroMethoxy)aniline, JRD, 97%
• 3-Chloro-5-(trifluoromethoxy)aniline, 97%, product of JRD Fluorochemicals

• MDL： MFCD09832245
• Inchi： 1S/C7H5ClF3NO/c8-4-1-5(12)3-6(2-4)13-7(9,10)11/h1-3H,12H2
• InChI Key： LGCOAKFQLUXQAB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OC(F)(F)F)N

Computed Properties

• Exact Mass: 211.00100
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 3.1

Experimental Properties

• Refractive Index: 1.4890
• PSA: 35.25000
• LogP: 3.40200

3-Chloro-5-(trifluoromethoxy)aniline Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-5-(trifluoromethoxy)aniline

Comprehensive Overview of 3-Chloro-5-(trifluoromethoxy)aniline (CAS No. 151276-13-0): Properties, Applications, and Industry Insights

3-Chloro-5-(trifluoromethoxy)aniline (CAS No. 151276-13-0) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This aromatic amine, characterized by the presence of chloro and trifluoromethoxy substituents, has garnered significant attention due to its role as a key intermediate in synthesizing bioactive molecules. Its molecular formula, C₇H₅ClF₃NO, reflects a balance of reactivity and stability, making it valuable for modern synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-Chloro-5-(trifluoromethoxy)aniline has surged, driven by trends in drug discovery and crop protection. Researchers frequently search for "fluorinated aniline derivatives" or "CAS 151276-13-0 solubility," highlighting its relevance in optimizing pharmacokinetic properties. The compound’s lipophilicity and electron-withdrawing effects contribute to enhanced membrane permeability, a critical factor in designing central nervous system (CNS) drugs.

From a synthetic perspective, 3-Chloro-5-(trifluoromethoxy)aniline serves as a precursor for heterocyclic scaffolds, such as benzimidazoles and quinazolines, which are pivotal in developing kinase inhibitors and antimicrobial agents. Industry professionals often inquire about "scalable synthesis of 151276-13-0" or "alternative routes for trifluoromethoxy anilines," underscoring the need for cost-effective production methods. Recent advancements in catalytic fluorination have further streamlined its manufacturing, reducing reliance on hazardous reagents.

Environmental and regulatory considerations also shape the discourse around CAS 151276-13-0. With growing emphasis on green chemistry, researchers explore "biodegradable alternatives to halogenated anilines" or "eco-friendly purification techniques." The compound’s persistence in soil and aquatic systems necessitates rigorous lifecycle assessments, aligning with global initiatives like the UN Sustainable Development Goals (SDGs).

In the agrochemical sector, 3-Chloro-5-(trifluoromethoxy)aniline derivatives are investigated for their herbicidal and fungicidal activities. Searches for "mode of action of trifluoromethoxy pesticides" or "structure-activity relationships (SAR)" reflect the compound’s potential in addressing resistance management challenges. Its meta-substitution pattern offers steric advantages, enabling selective targeting of enzymes in pests.

Analytical characterization of 151276-13-0 typically involves HPLC, GC-MS, and NMR spectroscopy, with users frequently seeking "reference spectra for 3-Chloro-5-(trifluoromethoxy)aniline." The compound’s melting point (reported ~45–50°C) and logP value (~2.8) are critical for formulation studies. Collaborative databases like PubChem and Reaxys provide accessible data, fostering interdisciplinary research.

Future prospects for 3-Chloro-5-(trifluoromethoxy)aniline hinge on innovations in catalysis and process intensification. Emerging topics such as "continuous flow synthesis of anilines" and "AI-driven retrosynthesis" promise to revolutionize its industrial applications. As sustainability becomes a priority, the compound’s role in circular economy models—such as recycling halogen waste—will likely gain traction.